Cas no 2177257-96-2 (tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride)

• Product Name: tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride
• CAS No: 2177257-96-2
• MF: C₁₃H₂₃ClF₂N₂O₂
• MW: 312.78
• MDL: MFCD31629676
• CID: 5106355
• PubChem ID: 134129830
• Update Time: 2026-03-03

tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride
• AKOS037644772
• 8-Boc-6,6-difluoro-2,8-diazaspiro[4.5]decane hydrochloride
• P17824
• t-Butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride
• CS-0184884
• tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate;hydrochloride
• MFCD31629676
• 2177257-96-2
• tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate hcl
• AS-54380

• MDL： MFCD31629676
• Inchi： 1S/C13H22F2N2O2.ClH/c1-11(2,3)19-10(18)17-7-5-12(4-6-16-8-12)13(14,15)9-17;/h16H,4-9H2,1-3H3;1H
• InChI Key： TUGQXUGTYHYOKX-UHFFFAOYSA-N
• SMILES： C1C2(CCN(C(OC(C)(C)C)=O)CC2(F)F)CCN1.[H]Cl

Computed Properties

• Exact Mass: 312.1416120g/mol
• Monoisotopic Mass: 312.1416120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride

Introduction to tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride (CAS No. 2177257-96-2)

Tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride (CAS No. 2177257-96-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure and the presence of difluoro and tert-butyl groups, which contribute to its distinct chemical properties and potential biological activities.

The spirocyclic framework of this compound is a key feature that enhances its structural rigidity and conformational stability. The incorporation of difluoro substituents further modulates its electronic properties, making it an attractive candidate for various pharmaceutical applications. The tert-butyl group, known for its steric hindrance and stability, adds another layer of complexity to the molecule, influencing its solubility and reactivity.

Recent studies have explored the potential of tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride in the development of novel therapeutic agents. One notable area of research is its application in the treatment of neurological disorders. The compound's ability to cross the blood-brain barrier and interact with specific receptors has been a focus of several preclinical studies. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent neuroprotective effects in animal models of Parkinson's disease.

In addition to its potential in neurology, tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride has also shown promise in oncology research. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that this compound could selectively inhibit the growth of certain cancer cell lines while exhibiting minimal toxicity to normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The synthesis of tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride is a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of a suitable diamine with a carboxylic acid derivative followed by fluorination and tert-butylation steps. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the efficiency and scalability of this process.

The physicochemical properties of tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride have been extensively characterized using various analytical techniques. High-resolution mass spectrometry (HRMS) confirms its molecular formula, while nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into its structural features. X-ray crystallography has been used to determine the three-dimensional structure of the compound, which is crucial for understanding its interactions with biological targets.

In terms of pharmacokinetics, tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride exhibits favorable properties such as good oral bioavailability and a long half-life in vivo. These characteristics make it suitable for both acute and chronic dosing regimens in preclinical studies. However, further research is needed to fully elucidate its metabolism and potential drug-drug interactions.

The safety profile of tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride has been evaluated through extensive toxicological studies. In vitro assays have shown that it is non-cytotoxic at therapeutic concentrations and does not induce significant genotoxicity or mutagenicity. Animal studies have also confirmed its safety at higher doses, with no observed adverse effects on major organs or physiological parameters.

Despite these promising findings, several challenges remain in translating tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride from bench to bedside. These include optimizing its formulation for clinical use, addressing potential off-target effects, and conducting large-scale clinical trials to validate its efficacy and safety in human subjects.

In conclusion, tert-butyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride (CAS No. 2177257-96-2) represents a promising lead compound with diverse therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications. As our understanding of this compound deepens, it holds great promise for advancing treatments in various medical fields.